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Compound of Interest

Compound Name: Formothion

Cat. No.: B1673548 Get Quote

For researchers, scientists, and drug development professionals handling Formothion,

ensuring its proper disposal is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step instructions for the safe and

compliant disposal of Formothion waste, minimizing risks and ensuring adherence to

regulatory standards.

Formothion, an organophosphate insecticide, is classified as a moderately toxic compound

(Toxicity Class II) by the U.S. Environmental Protection Agency (EPA) and is designated as a

restricted use pesticide.[1] Due to its nature as a cholinesterase inhibitor, which can affect the

nervous system, stringent safety measures are imperative during handling and disposal.[1][2]

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be aware of the immediate hazards

associated with Formothion. It is a viscous yellow oil or crystalline mass and should be

handled with appropriate personal protective equipment (PPE), including gloves, masks, and

protective clothing, to prevent exposure.[3][4] In case of a spill, isolate the area for at least 50

meters (150 feet) for liquids and 25 meters (75 feet) for solids.

Key Safety Information:
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Parameter Description Source

Signal Word Warning

Primary Hazard
Cholinesterase inhibitor,

affecting the nervous system.

Acute Toxicity

Moderately toxic (EPA Toxicity

Class II). Symptoms of

exposure include nausea,

dizziness, weakness, and

blurred vision.

PPE Requirement

Chemical-resistant gloves, eye

protection, and protective

clothing are mandatory.

Spill Response

Isolate the spill area. For small

spills, absorb with sand or

other noncombustible material.

Step-by-Step Disposal Protocol
The proper disposal of Formothion and its containers is governed by federal, state, and local

regulations. Adherence to the product label's "Storage and Disposal" statement is the first and

most critical step.

1. Minimize Waste Generation: The most effective disposal strategy begins with minimizing

waste.

Purchase only the amount of Formothion needed for your immediate research.

Prepare only the quantity of solution required for a single experiment to avoid excess.

2. Handling Unused Formothion: If you have leftover, unadulterated Formothion, consider the

following options:

Transfer to a Colleague: If a fellow researcher has a legitimate use for the chemical, it can be

transferred, provided it is in its original, clearly labeled container.
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Hazardous Waste Disposal: If the product cannot be used, it must be disposed of as

hazardous waste. Contact your institution's Environmental Health and Safety (EHS) office or

a licensed hazardous waste disposal contractor for guidance and pickup.

3. Decontamination of Empty Containers: Empty Formothion containers are still considered

hazardous due to residual chemicals and must be decontaminated prior to disposal.

Triple Rinsing: This is a standard procedure for decontaminating pesticide containers.

Fill the container about one-quarter full with a suitable solvent (e.g., water, depending on

the formulation).

Securely cap the container and shake for 30 seconds.

Empty the rinsate into a designated chemical waste container.

Repeat this process two more times.

The collected rinsate must be managed as hazardous waste.

4. Final Disposal of Containers:

After triple-rinsing, puncture the container to prevent reuse.

Dispose of the container in accordance with your institution's policies and local regulations,

which may include disposal as regular waste or through a specific recycling program that

accepts decontaminated pesticide containers.

5. Spill Cleanup and Waste:

Any materials used to clean up a Formothion spill, such as absorbent pads or contaminated

soil, must be collected and disposed of as hazardous waste.

Place these materials in a clearly labeled, sealed container for pickup by a hazardous waste

professional.

Logical Workflow for Formothion Disposal
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The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Formothion.

Formothion Waste Generated

Is the Formothion unused and unadulterated? Spill Cleanup Waste

Transfer to another authorized user

Yes Is the container empty?

No

Disposal Complete

Dispose as Hazardous Chemical Waste

No

Triple-rinse the container

Yes

Puncture and dispose of container per regulations

Dispose of contaminated materials as Hazardous Waste

Click to download full resolution via product page

Caption: Formothion Disposal Decision Workflow
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The disposal of Formothion is regulated under the Federal Insecticide, Fungicide, and

Rodenticide Act (FIFRA) until the point of disposal, after which the Resource Conservation and

Recovery Act (RCRA) governs its management as a hazardous waste. It is essential to consult

with your state's environmental protection agency and your institution's EHS department to

ensure compliance with all applicable regulations. Many states have "Clean Sweep" programs

for the collection of unwanted pesticides from commercial users.

By adhering to these procedures, researchers and laboratory professionals can ensure the

safe and environmentally sound disposal of Formothion, fostering a culture of safety and

responsibility within the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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